Cas no 21767-16-8 (3-3-(Trifluoromethyl)phenoxypyrrolidinehydrochloride)

• Product name: 3-3-(Trifluoromethyl)phenoxypyrrolidinehydrochloride
• CAS No: 21767-16-8
• MF: C₁₁H₁₂F₃NO
• MW: 231.22
• MDL: MFCD08688560
• CID: 1068676
• PubChem ID: 18337171

3-3-(Trifluoromethyl)phenoxypyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[3-(Trifluoromethyl)phenoxy]pyrrolidine
• 3-(3-(trifluoromethyl)phenoxy)pyrrolidine
• 3-[3-(Trifluoromethyl)phenoxy]pyrrolidine hydrochloride
• 3-(3-(Trifluoromethyl)phenoxy)propanoic acid
• 3-(3-Trifluormethylphenoxy)-pyrrolidin
• 3-(3-Trifluormethyl-phenoxy)-pyrrolidin
• 3-(3-Trifluoromethyl-phenoxy)propanoic acid
• 3-(3-trifluoromethylphenoxy)propionic acid
• 3-(3-trifluoromethyl-phenoxy)-pyrrolidine
• 3-(m-Trifluormethylphenoxy)-pyrrolidin
• 3-< 3-(trifluoromethyl)phenoxy> propanoic acid
• AG-C-42420
• AGN-PC-00OH0O
• AK120442
• CTK7J4529
• SureCN1451309
• A1-19861
• DB-347472
• 21767-16-8
• EN300-1931875
• SCHEMBL70960
• AKOS011613821
• 3-3-(Trifluoromethyl)phenoxypyrrolidinehydrochloride

• MDL： MFCD08688560
• Inchi： InChI=1S/C11H12F3NO/c12-11(13,14)8-2-1-3-9(6-8)16-10-4-5-15-7-10/h1-3,6,10,15H,4-5,7H2
• InChI Key： VJGTZTLTQJKGEV-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)OC2CCNC2)C(F)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 271.6±40.0 °C at 760 mmHg
• Flash Point: 118.1±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-3-(Trifluoromethyl)phenoxypyrrolidinehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes